molecular formula C14H13NO B3394257 10-Ethylphenoxazine CAS No. 102001-21-8

10-Ethylphenoxazine

Cat. No. B3394257
CAS RN: 102001-21-8
M. Wt: 211.26 g/mol
InChI Key: OLAQMPNUMMADRD-UHFFFAOYSA-N
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Description

10-Ethylphenoxazine is a chemical compound with the linear formula C14H13NO . It has a molecular weight of 211.266 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .

Future Directions

10-Ethylphenoxazine has been proposed as an active additive in the electrolyte of lithium-oxygen batteries. It is believed to favor the formation of a stable solid electrolyte interface layer on the lithium anode, which benefits the even accumulation of the Li+ on the anode surface to prevent the formation of dendrite and improve the stability of Li foil against the attack of soluble species in the electrolyte . This suggests potential future directions in the field of energy storage.

properties

IUPAC Name

10-ethylphenoxazine
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InChI

InChI=1S/C14H13NO/c1-2-15-11-7-3-5-9-13(11)16-14-10-6-4-8-12(14)15/h3-10H,2H2,1H3
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InChI Key

OLAQMPNUMMADRD-UHFFFAOYSA-N
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Canonical SMILES

CCN1C2=CC=CC=C2OC3=CC=CC=C31
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Molecular Formula

C14H13NO
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DSSTOX Substance ID

DTXSID80391064
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Molecular Weight

211.26 g/mol
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Product Name

10-Ethylphenoxazine

CAS RN

102001-21-8
Record name 10-Ethyl-10H-phenoxazine
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Synthesis routes and methods

Procedure details

Into a reaction flask were introduced 3.0 g (16.4 mmol) of phenoxazine, 6.5 g (98.5 mmol) of 85% KOH, 3.7 g (26.8 mmol) of potassium carbonate, 577 mg (1.7 mmol) of tetra-n-butylammonium hydrogensulfate, and 100 ml of toluene. Thereto was gradually added 5.1 g (32.7 mmol) of ethyl iodide with a dropping funnel (slight heat generation occurred). Subsequently, the mixture was reacted at 60° to 80° C. for 7 hours. After the disappearance of the phenoxazine was ascertained by TLC and gas chromatography, the resultant toluene solution was cooled, washed with water three times, dried (with MgSO4), and then concentrated. The residue was distilled under vacuum to obtain 2.72 g of 10-ethylphenoxazine.
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